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Compound of Interest

Compound Name: ML 2-14

Cat. No.: B12429335 Get Quote

A comprehensive assessment of the selectivity profile of the compound designated ML2-14

cannot be provided at this time due to the inability to definitively link this identifier to a specific

chemical entity with publicly available experimental data. While a promising dataset for a potent

Glycogen Synthase Kinase 3 (GSK-3) inhibitor, identified by PubChem Compound ID (CID)

5524264, was located within the National Institutes of Health (NIH) Molecular Libraries

Program probe reports, a conclusive connection between "ML2-14" and this specific compound

could not be established through available resources.

Initial searches for "ML2-14 selectivity profile" led to a report from the NIH detailing the

inhibitory activity of CID 5524264 against a panel of kinases. This compound demonstrates

high potency against GSK3α and GSK3β, with IC50 values of 0.027 µM and 0.061 µM,

respectively. The report also provided selectivity data against other kinases, including Cyclin-

dependent kinase 2 (CDK2)/CycA2, CDK2/CycE1, and CDK5.

Subsequent efforts were focused on confirming that CID 5524264 is indeed ML2-14. However,

extensive searches failed to yield any direct evidence to substantiate this link. Without a

confirmed chemical identity for ML2-14, presenting the data for CID 5524264 as an analysis of

ML2-14 would be scientifically unsound and potentially misleading for researchers, scientists,

and drug development professionals.

For a meaningful comparison guide to be constructed, the following information would be

essential:
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Confirmed Chemical Identity of ML2-14: A definitive link to a chemical structure, preferably

with a registered identifier such as a PubChem CID or CAS number.

Publicly Available Selectivity Data for ML2-14: Experimental results detailing the compound's

inhibitory activity against a panel of kinases.

Detailed Experimental Protocols: The specific methodologies used to generate the selectivity

data for ML2-14 and its comparators.

In the absence of this fundamental information, it is not possible to create the requested

"Publish Comparison Guides" that meet the core requirements of data presentation,

experimental protocol detailing, and mandatory visualizations. Further investigation would be

required to unequivocally identify ML2-14 and locate its associated selectivity profile before a

comprehensive and accurate assessment can be performed.

To cite this document: BenchChem. [Inability to Assess ML2-14: Lack of Definitive
Identification and Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12429335#assessing-the-selectivity-profile-of-ml-2-
14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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